Cas no 902018-03-5 (1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine)

• Product Name: 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine
• CAS No: 902018-03-5
• MF: C₂₂H₂₆ClN₅
• MW: 395.928343296051
• CID: 5425230
• Update Time: 2025-05-19

1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-2,5-dimethyl-7-[4-(2-methylprop-2-enyl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine
• 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine

• Inchi： 1S/C22H26ClN5/c1-15(2)14-26-9-11-27(12-10-26)20-13-16(3)24-22-21(17(4)25-28(20)22)18-7-5-6-8-19(18)23/h5-8,13H,1,9-12,14H2,2-4H3
• InChI Key： AVVYDQOJFPUNSW-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3Cl)C(C)=NN1C(N1CCN(CC(C)=C)CC1)=CC(C)=N2

Additional information on 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine

Chemical Profile of 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine (CAS No. 902018-03-5)

The compound 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine, identified by its CAS number 902018-03-5, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and the diverse biological activities they exhibit. The presence of multiple functional groups, including a pyrazolo[1,5-a]pyrimidine core and a piperazine moiety, positions this compound as a promising candidate for further investigation in drug discovery and development.

At the heart of this molecule lies the pyrazolo[1,5-a]pyrimidine scaffold, a bicyclic system that has been extensively studied for its pharmacological properties. Pyrazolo[1,5-a]pyrimidines are known for their ability to interact with various biological targets, making them valuable in the design of therapeutic agents. The specific substitution pattern in this compound, featuring a 2-chlorophenyl group at the 3-position and dimethyl groups at the 2- and 5-positions of the pyrazolo[1,5-a]pyrimidine ring, contributes to its unique chemical and biological profile. Additionally, the 4-(2-methylprop-2-en-1-yl)piperazine substituent introduces an alkene moiety that can influence both the solubility and metabolic stability of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing molecular structures to enhance binding affinity and selectivity towards biological targets. The 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine molecule exemplifies this principle by incorporating multiple pharmacophoric elements that can be fine-tuned to achieve desired pharmacological effects. The chloro substituent on the phenyl ring is particularly noteworthy, as halogen atoms are often employed to improve metabolic stability and binding interactions with biological receptors.

In the context of current research, this compound has been explored for its potential applications in addressing various therapeutic challenges. The pyrazolo[1,5-a]pyrimidine core is known to exhibit activity against a range of targets, including kinases and other enzymes implicated in cellular signaling pathways. The piperazine moiety further enhances the molecule's potential by providing a site for interaction with protein targets. Studies have suggested that such structural features may contribute to anti-inflammatory, anticancer, and antimicrobial properties.

The synthesis of 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-4-(2-methylprop-2-en-1-yl)piperazine involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The construction of the pyrazolo[1,5-a]pyrimidine ring is typically achieved through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the chlorophenyl and dimethyl groups, followed by the attachment of the piperazine substituent via nucleophilic substitution or other coupling reactions. The final step involves introducing the (E)-4-(2-methylpropenyl) group to complete the molecular structure.

The physicochemical properties of this compound are also critical factors in determining its suitability for pharmaceutical applications. Parameters such as solubility, lipophilicity, and metabolic stability must be carefully evaluated to ensure that the molecule behaves appropriately within biological systems. Computational modeling techniques have been increasingly utilized to predict these properties before experimental validation is conducted. This approach allows researchers to optimize the molecular structure more efficiently and reduces the time required for lead optimization.

One of the most compelling aspects of this compound is its potential as a scaffold for derivative development. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored pharmacological profiles. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The combination of computational methods and experimental validation provides a robust framework for exploring the chemical space around this core structure.

The biological evaluation of 1-3-(2-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl-4-(2-methylpropenyl)piperazine has revealed several interesting findings that underscore its therapeutic potential. Initial studies have demonstrated activity against certain kinases associated with cancer cell proliferation and inflammation-related pathways. Additionally, preliminary in vitro assays suggest that this compound may exhibit antimicrobial properties against resistant bacterial strains. These findings are particularly encouraging given the growing challenge posed by antibiotic-resistant pathogens worldwide.

Further investigation into the mechanism of action (MoA) is warranted to fully understand how this compound interacts with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into binding interactions between the molecule and its target proteins or enzymes. Such structural information is invaluable for rational drug design efforts aimed at improving potency and selectivity.

The development pipeline for this compound is still in its early stages; however， it has already attracted interest from academic researchers and pharmaceutical companies alike。 Collaborative efforts between academia and industry are essential for advancing preclinical studies and ultimately translating these findings into clinical applications。 Regulatory considerations must also be addressed to ensure compliance with guidelines set forth by agencies such as the U.S Food & Drug Administration (FDA) or European Medicines Agency (EMA).

In conclusion,1 -3 - ( 2 - chlorophenyl ) - 25 dimethyl pyrazolo [15a ] pyrimidin -7 yl -4 ( 22 methyl prop -21 en11 yl ) piperazine represents a promising entity in pharmaceutical research due to its complex structure， diverse functional groups，and potential therapeutic applications。 Ongoing studies aimed at elucidating its pharmacological profile， optimizing its synthetic route，and exploring derivative development will be crucial steps toward realizing its full clinical potential。 As our understanding of disease mechanisms continues to evolve， compounds like these will play an increasingly important role in addressing unmet medical needs。